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Technical Support Center: SSI-4 Physical
Concomitant Ratings
This center provides researchers, scientists, and drug development professionals with a

dedicated resource for enhancing the reliability of physical concomitant ratings when using the

Stuttering Severity Instrument, Fourth Edition (SSI-4).

Frequently Asked Questions (FAQs)
Q1: What are physical concomitants in the context of the SSI-4?

A1: Physical concomitants are the secondary physical behaviors that can occur during

moments of stuttering. The SSI-4 organizes these behaviors into four main categories for

evaluation:

Distracting Sounds: Noisy breathing, whistling, sniffing, blowing, or clicking sounds.[1]

Facial Grimaces: Jaw jerking, tongue protruding, lip pressing, and jaw muscle tensing.[1]

Head Movements: Back and forward movements, turning away, poor eye contact, or

constant looking around.[1]

Movements of the Extremities: Arm and hand movements, torso movements, foot tapping, or

leg movements.[1]
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Q2: How are physical concomitants scored in the SSI-4?

A2: Each of the four categories is rated independently on a 0-5 scale based on the degree of

distractibility. The four individual scores are then summed to produce a total Physical

Concomitants score ranging from 0 to 20.[2]

Q3: What is the specific 0-5 rating scale for distractibility?

A3: The rating for each of the four categories is based on the following scale of perceived

distraction:

0: None

1: Barely noticeable unless specifically looking for it

2: Barely noticeable to a casual observer

3: Distracting

4: Very distracting

5: Severe and painful looking

Q4: Why is the reliability of physical concomitant ratings a concern?

A4: The rating of physical concomitants has a subjective component, which can lead to

variability between different raters (inter-rater) and even by the same rater at different times

(intra-rater). Research has shown that while intra-rater agreement can be high (often above

80%), inter-rater agreement can be lower, sometimes falling below 80%.[3][4] This variability

can impact the overall SSI-4 score and affect the reliability of clinical and research findings.

Q5: What is the primary factor that can negatively impact scoring reliability during an

assessment?

A5: A significant factor is the cognitive load placed on the examiner. The SSI-4 protocol

requires the simultaneous evaluation of stuttering frequency, duration, and physical

concomitants.[5][6] Research suggests that this "multitasking" can reduce the reliability of the
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collected data.[5] Separating the observation and scoring of these different components may

improve reliability.[5]

Troubleshooting Guide
Issue: Our research team has significant discrepancies in physical concomitant scores for the

same patient video.

Solution: This indicates low inter-rater reliability. Implement the following steps to standardize

your scoring process.

Step 1: Establish a Clear Protocol Ensure all raters are using the exact same version of the

SSI-4 protocol and scoring forms.[5] Formal training on the administration and scoring of the

instrument is essential.[5]

Step 2: Conduct Consensus Training

Anchor Ratings: As a team, view and score sample videos together. Discuss and agree upon

what constitutes a "distracting" (3) versus a "very distracting" (4) behavior. Create anchor

examples from your sample videos that your team can refer back to.

Practice Scoring: Have each rater score a new set of standardized videos independently.

Review and Re-calibrate: Compare the scores and discuss any discrepancies. The goal is to

achieve a shared, operational definition for each point on the 0-5 scale.

Step 3: Decouple the Scoring Tasks To reduce the cognitive load associated with simultaneous

scoring, modify your workflow. Research suggests that collecting measures individually, rather

than simultaneously, improves reliability.

First Pass (Frequency/Duration): Watch the video sample with the primary goal of counting

stuttering frequency and timing the duration of the longest events.

Second Pass (Physical Concomitants): Watch the same video sample again with the sole

focus of observing and rating the physical concomitants across the four categories.

Issue: A rater's scores for the same video are inconsistent over time.
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Solution: This indicates low intra-rater reliability.

Step 1: Review the Rating Scale Definitions The rater should revisit the precise definitions for

each point on the 0-5 distractibility scale. It is easy to drift from the standard definitions over

time.

Step 2: Use Reference Videos Establish a library of "gold standard" scored videos that have

been rated by consensus. Before a scoring session, the rater should review one or two of these

reference videos to re-calibrate their internal criteria.

Step 3: Minimize External Distractions Ensure the scoring environment is consistent, quiet, and

free from interruptions. Fatigue and environmental factors can contribute to inconsistent

ratings.

Data Presentation: Reliability of Physical
Concomitant Ratings
The following table summarizes findings on the reliability of the SSI-4 physical concomitants

subscale. Note that achieving high reliability, particularly between different raters, often requires

rigorous training and standardized procedures.
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Reliability Type Method of Analysis Finding Source

Inter-Rater Reliability
Percentage of

Agreement

The SSI-4 manual

reports an average

interjudge agreement

of 82.9% for physical

concomitant scores.

[2]

Inter-Rater Reliability Intraclass Correlation

A study on a

translated SSI-4 found

interjudge reliability

values to be less than

80% for both school-

aged children and

adults.

[3][4]

Intra-Rater Reliability Intraclass Correlation

The same study found

intrajudge agreement

to be higher than 80%

for all items on the

scale for both children

and adults.

[3][4]

Experimental Protocols
Protocol for Standardized Rating of SSI-4 Physical Concomitants

This protocol is designed to maximize inter-rater and intra-rater reliability.

1. Rater Training and Calibration: a. All raters must thoroughly review the SSI-4 Examiner's

Manual, paying special attention to the definitions and examples of the four categories of

physical concomitants. b. The research team will collectively view and score a minimum of

three training videos exhibiting a range of physical concomitant severities. c. A consensus

meeting will be held to discuss ratings and establish clear, agreed-upon examples for scores 1

through 5 on the distractibility scale. These examples will serve as anchors for all future ratings.

d. Raters must achieve a minimum inter-rater agreement of 85% on a final calibration video

before proceeding with experimental data.
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2. Video Data Acquisition: a. All patient assessments must be video-recorded. The recording

must clearly show the speaker's face, head, and upper body to ensure all potential physical

concomitants are visible. b. Ensure high-quality audio to accurately identify any distracting

sounds associated with stuttering events.

3. Scoring Procedure (Decoupled Method): a. Initial Viewing: Raters will first watch the

assessment video to score Frequency and Duration as per the SSI-4 manual. No physical

concomitant ratings should be made during this viewing. b. Dedicated Physical Concomitant

Viewing: Raters will watch the video a second time for the exclusive purpose of evaluating

physical concomitants. c. Holistic Judgment: The rating should be a holistic judgment of the

behavior's general character across the entire speech sample. d. Scoring: For each of the four

categories (Distracting Sounds, Facial Grimaces, Head Movements, Movements of

Extremities), assign a score from 0 to 5 based on the established distractibility scale and the

team's calibrated anchor points. e. Total Score Calculation: Sum the scores from the four

categories to derive the final Physical Concomitants score.
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Caption: Decoupled workflow for scoring SSI-4 physical concomitants to enhance rating

reliability.
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Caption: Key factors that positively and negatively influence the reliability of SSI-4 ratings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Enhancing the reliability of physical concomitant ratings
in the SSI-4]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861591#enhancing-the-reliability-of-physical-
concomitant-ratings-in-the-ssi-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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